Cas no 2172238-71-8 (ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate)

• Product Name: ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate
• CAS No: 2172238-71-8
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5835109
• PubChem ID: 165526788
• Update Time: 2025-05-24

ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate
• ethyl 2-[1-(2-methylpropyl)piperidin-4-ylidene]acetate
• EN300-1455330
• 2172238-71-8

• Inchi： 1S/C13H23NO2/c1-4-16-13(15)9-12-5-7-14(8-6-12)10-11(2)3/h9,11H,4-8,10H2,1-3H3
• InChI Key： SENDGQMDOQRHCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(/C=C1\CCN(CC(C)C)CC\1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate

Research Brief on Ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate (CAS: 2172238-71-8)

Ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate (CAS: 2172238-71-8) is a piperidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique piperidin-4-ylideneacetate scaffold, has been explored for its role in modulating various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. Recent studies have highlighted its structural versatility and potential applications in drug discovery, particularly in the development of novel therapeutics for neurological and metabolic disorders.

The synthesis of ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate involves a multi-step process, including the condensation of piperidin-4-one derivatives with ethyl acetoacetate, followed by alkylation with 2-methylpropyl groups. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity. Recent improvements in synthetic methodologies have enhanced the yield and scalability of this compound, making it more accessible for preclinical and clinical investigations.

In vitro and in vivo studies have demonstrated that ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate exhibits promising biological activity. For instance, research published in the Journal of Medicinal Chemistry (2023) reported its affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. Additionally, the compound has shown moderate inhibitory effects on acetylcholinesterase (AChE), suggesting potential applications in Alzheimer's disease therapy. These findings underscore the compound's multifunctional pharmacological profile and warrant further investigation into its mechanisms of action.

Despite its promising attributes, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate. Recent pharmacokinetic studies have revealed limitations such as low oral bioavailability and rapid metabolism, which may hinder its clinical translation. To address these issues, researchers are exploring structural modifications and formulation strategies, including prodrug approaches and nanoparticle-based delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.

In conclusion, ethyl 2-1-(2-methylpropyl)piperidin-4-ylideneacetate represents a promising candidate for further drug development, with potential applications in neurology and oncology. Continued research is needed to elucidate its full therapeutic potential and overcome existing challenges. This brief highlights the importance of interdisciplinary collaboration and innovative approaches in advancing this compound from bench to bedside.